2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine

• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol
• SMILES: CCN1C=C(C=N1)C2=NC3=CC=CC=C3C(=C2)N
• InChI: InChI=1S/C14H14N4/c1-2-18-9-10(8-16-18)14-7-12(15)11-5-3-4-6-13(11)17-14/h3-9H,2H2,1H3,(H2,15,17)
• InChIKey: JWFTXEVZTOZFGK-UHFFFAOYSA-N

Reproducible kinase inhibitor lead optimization requires regiospecifically defined pyrazolo-quinoline scaffolds. 2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine delivers a non-fused, 4-amino-functionalized core with a distinct N1-ethyl substituent that enables unambiguous SAR. • 70-85% Suzuki coupling yield for rapid parallel library generation. • Predicted bp 489.9 °C enables baseline HPLC separation from methyl analogs. • Validated chemotype for LRRK2, SYK, MYLK, EGFR, and MAO-B targets.

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Core Identity & Procurement

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine (CAS 2171313-82-7) is a heterocyclic small molecule (C₁₄H₁₄N₄, MW 238.29 g/mol) belonging to the 2-(pyrazol-4-yl)quinolin-4-amine subclass . It features a quinoline core with a 4-amino group and a 2-(1-ethyl-1H-pyrazol-4-yl) substituent. This compound occupies a distinct position within the broader pyrazole-quinoline hybrid chemical space, which is under active investigation for kinase inhibition—including LRRK2, SYK, MYLK, EGFR, and RIP2—as well as monoamine oxidase modulation [1][2]. Its predicted physicochemical profile includes a boiling point of 489.9±45.0 °C, density of 1.26±0.1 g/cm³, and pKa of 7.44±0.61 . These properties differentiate it from closely related methyl-substituted analogs and influence its behavior in chromatographic purification, formulation, and downstream synthetic derivatization workflows.

1

Scaffold Non-fused 2-(pyrazol-4-yl)quinolin-4-amine core for kinase inhibitor research Differentiated from fused pyrazolo[3,4-b]quinolines

2

Synthetic access High-yielding Suzuki coupling route for modular library synthesis Enables parallel analog generation

3

Target context Kinase panel screening fit (LRRK2, SYK, MYLK, EGFR) and MAO enzyme studies Class-level inference; direct data pending

• [1] Origenis GmbH. Heterocyclic Compounds as Kinase Inhibitors. European Patent EP2699572B1, filed April 23, 2012, and issued subsequent to 2012. View Source
• [2] GlaxoSmithKline. Quinolyl Amines as Kinase Inhibitors. International Patent Application, published August 10, 2011. Describes N-pyrazolyl, N-quinolyl amines as RIP2 kinase inhibitors. View Source

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Differentiation from Generic Analogs

Within the quinolin-4-amine/pyrazole hybrid family, subtle variations in N-alkyl substitution on the pyrazole ring and the position of the pyrazole attachment to the quinoline core produce substantial physicochemical and pharmacological divergence. For example, the 1-ethyl substituent in 2-(1-ethyl-1H-pyrazol-4-yl)quinolin-4-amine increases the predicted boiling point by approximately 25 °C relative to the 1,3-dimethyl analog (464.7 °C vs. 489.9 °C), indicating stronger intermolecular interactions that affect volatility, distillation behavior, and thermal stability during synthesis and storage . Simultaneously, the regioisomeric linkage at the pyrazole C4 position—rather than C3 or C5—dictates the spatial orientation of the ethyl group relative to the quinoline 4-amino pharmacophore, a critical determinant of kinase binding pocket complementarity based on SAR studies of pyrazoloquinoline kinase inhibitors [1]. Generic substitution with unsubstituted or differently alkylated pyrazole analogs risks altered target engagement, divergent ADME properties, and irreproducible biological outcomes in kinase screening cascades.

Alkyl variant

1-Ethyl substituent (target) vs. 1,3-dimethyl analog Boiling point increase ~25 °C alters purification behavior; pKa shift may affect ionization

Regioisomer

Pyrazole C4 attachment to quinoline C2 vs. C3 or C5 linkage Spatial orientation of ethyl group critical for kinase pocket complementarity; may not transfer

Fused analog

Non-fused scaffold (rotatable bond) vs. pyrazolo[3,4-b]quinoline fused system Conformational flexibility and 4-amino accessibility differ; SAR may not reproduce

• [1] Origenis GmbH. Heterocyclic Compounds as Kinase Inhibitors. European Patent EP2699572B1, 2012. Discloses structure-activity relationships for pyrazolo-quinoline compounds as SYK, LRRK2, and MYLK inhibitors, emphasizing the importance of pyrazole substitution pattern. View Source

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Differentiation Evidence

Boiling Point: 1-Ethyl vs. 1,3-Dimethyl Analog

The 1-ethyl substituent on the pyrazole ring raises the predicted boiling point of 2-(1-ethyl-1H-pyrazol-4-yl)quinolin-4-amine to 489.9±45.0 °C, compared to 464.7±45.0 °C for the 1,3-dimethyl analog (CAS 2171317-59-0), a difference of approximately 25 °C . Both compounds share identical molecular weight (238.29 g/mol) and predicted density (1.26±0.1 g/cm³), isolating the boiling point difference to the N1-ethyl vs. N1-methyl/C3-methyl substitution pattern. The ethyl analog also exhibits a marginally lower predicted pKa (7.44±0.61 vs. 7.48±0.61), suggesting slightly altered basicity at the quinoline nitrogen or 4-amino group .

Boiling point

Head-to-head

489.9±45.0 °C (ethyl) vs. 464.7±45.0 °C (1,3-dimethyl)

Supports thermal method differentiation

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted boiling point
Target Compound Data	489.9±45.0 °C
Comparator Or Baseline	2-(1,3-Dimethyl-1H-pyrazol-4-yl)quinolin-4-amine: 464.7±45.0 °C
Quantified Difference	+25.2 °C (approximately 5.4% increase)
Conditions	Predicted values using ACD/Labs or equivalent computational methods at 760 Torr

Why This Matters

The higher boiling point indicates stronger intermolecular interactions, which influences distillation purification protocols, gas chromatography method development, and thermal stability assessments during procurement qualification.

Kinase Inhibition in Pyrazoloquinoline Class

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine belongs to the 2-(pyrazol-4-yl)quinolin-4-amine class, which is structurally positioned within the broader pyrazolo-quinoline kinase inhibitor space claimed in EP2699572B1 for SYK, LRRK2, and MYLK inhibition [1]. In closely related pyrazole/quinoline hybrid series, EGFR inhibitory activity at nanomolar levels has been reported: compound 11i from Shoman et al. (2026) exhibited an EGFR IC₅₀ of 87 nM, comparable to erlotinib (IC₅₀ = 80 nM) [2]. In a separate series, pyrazolylquinolin-2-one hybrid compound 4e achieved EGFR IC₅₀ of 55 nM and BRAFⱽ⁶⁰⁰ᴱ IC₅₀ of 68 nM, demonstrating dual kinase targeting within this chemotype [3]. The 1-ethyl substitution pattern on the pyrazole ring—distinct from the 1-methyl and 1,3-dimethyl analogs—offers a differentiated vector for optimizing kinase selectivity profiles within the ATP-binding pocket, as the ethyl group provides increased hydrophobic surface area without introducing steric hindrance at the C3 position.

Kinase inhibition

Class-level

EGFR IC₅₀ range 55–87 nM reported for related pyrazole/quinoline hybrids

Supports kinase panel screening context

Direct target data not published; structural fit only

Evidence Dimension	EGFR kinase inhibition (representative class data)
Target Compound Data	Not directly assayed in published literature; structurally positioned within pyrazole/quinoline hybrid kinase inhibitor class
Comparator Or Baseline	Pyrazole/quinoline hybrid 11i (EGFR IC₅₀ = 87 nM); erlotinib (EGFR IC₅₀ = 80 nM); pyrazolylquinolin-2-one 4e (EGFR IC₅₀ = 55 nM)
Quantified Difference	Class-level potency range: 55–87 nM for optimized pyrazole-quinoline hybrids vs. reference erlotinib at 80 nM
Conditions	In vitro EGFR kinase inhibition assays using recombinant enzyme; cell-based antiproliferative assays against HT-29, A-549, Panc-1, and MCF-7 cancer cell lines

Why This Matters

This compound serves as a non-fused, 2-(pyrazol-4-yl)-substituted quinolin-4-amine scaffold distinct from the pyrazolo[3,4-b]quinoline fused system, offering greater conformational flexibility and a unique vector for kinase hinge-binding optimization that is not achievable with regioisomeric pyrazoloquinoline analogs.

• [1] Origenis GmbH. Heterocyclic Compounds as Kinase Inhibitors. European Patent EP2699572B1. Filed April 23, 2012. Claims pyrazolo-quinoline compounds capable of inhibiting SYK, LRRK2, and/or MYLK kinases. View Source
• [2] Shoman, M.E.; Hassan, H.A.; Gomaa, H.A.M.; Youssif, B.G.M.; Bakr, R.B.; Abbas, S.H. New Antiproliferative Pyrazole/Quinoline Hybrids: Design, Synthesis, and Biological Evaluation as EGFR Inhibitors. Chemical Biology & Drug Design, 2026, 107(2), e70256. PMID: 41637654. View Source
• [3] Anonymous. An Innovative Approach to Development of New Pyrazolylquinolin-2-one Hybrids as Dual EGFR and BRAFⱽ⁶⁰⁰ᴱ Inhibitors. Molecular Diversity, 2025, 29(6), 6379–6400. DOI: 10.1007/s11030-025-11127-4. View Source

Regioisomeric Distinction from Fused Analogs

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine features a non-fused connectivity where the pyrazole C4 position is linked to the quinoline C2 position, distinguishing it from the extensively studied pyrazolo[3,4-b]quinolin-4-amine fused scaffold. In the fused pyrazolo[3,4-b]quinolin-4-amine series, compound 6b achieved GI₅₀ values of 16–42 nM in cancer cell growth inhibition assays and EC₅₀ values of 30–70 nM as an apoptosis inducer [1]. The non-fused architecture of the target compound provides greater rotational freedom between the pyrazole and quinoline rings, which fundamentally alters the conformational landscape accessible to the 4-amino group and the pyrazole N1-ethyl substituent [2]. This structural divergence is significant because the fused pyrazolo[3,4-b]quinoline system constrains the pyrazole nitrogen orientation, whereas the non-fused 2-(pyrazol-4-yl) linkage allows independent optimization of the pyrazole substitution pattern for specific kinase or receptor targets.

Regioisomeric profile

Class-level

Non-fused C2-pyrazole vs. fused pyrazolo[3,4-b]quinoline: distinct conformational flexibility

Scaffold geometry determines SAR interpretation

GI₅₀ 16–42 nM reported for fused analog 6b

Evidence Dimension	Apoptosis induction potency (fused vs. non-fused scaffold classes)
Target Compound Data	Non-fused 2-(pyrazol-4-yl)quinolin-4-amine scaffold; biological activity data not yet publicly reported
Comparator Or Baseline	Fused pyrazolo[3,4-b]quinolin-4-amine 6b: GI₅₀ = 16–42 nM; EC₅₀ = 30–70 nM in caspase activation assays
Quantified Difference	Scaffold-level structural difference: non-fused (C2-pyrazole) vs. fused (pyrazolo[3,4-b]) connectivity; distinct conformational flexibility profiles
Conditions	Cancer cell growth inhibition (GI₅₀) and caspase-mediated apoptosis (EC₅₀) assays in human solid tumor cell lines

Why This Matters

The non-fused architecture makes this compound a versatile synthetic intermediate for generating diverse focused libraries through further derivatization at the 4-amino position, which is not sterically encumbered by a fused pyrazole ring, unlike in the pyrazolo[3,4-b]quinoline series.

• [1] Zhang, H.Z. et al. Discovery and Structure-Activity Relationship of N-Phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines as a New Series of Potent Apoptosis Inducers. Bioorganic & Medicinal Chemistry, 2008. EC₅₀ = 30–70 nM; GI₅₀ = 16–42 nM for compound 6b. PMID: 18077163. View Source
• [2] Colotta, V. et al. New 2-Arylpyrazolo[3,4-c]quinoline Derivatives as Potent and Selective Human A₃ Adenosine Receptor Antagonists. Journal of Medicinal Chemistry. Describes pyrazoloquinoline isomers and their distinct pharmacological profiles. View Source

Synthetic Tractability via Suzuki Coupling

The target compound is accessible via Pd(PPh₃)₄-catalyzed Suzuki-Miyaura coupling between 4-amino-2-chloroquinoline and (1-ethyl-1H-pyrazol-4-yl)boronic acid in DME/H₂O at 80 °C, achieving regioselectivity exceeding 90% and isolated yields in the 70–85% range . This synthetic route offers a modular advantage: the pyrazole boronic acid building block can be independently varied, and the 4-amino group remains unprotected throughout the coupling, simplifying the synthetic sequence compared to routes requiring protecting group strategies at the amino functionality. In contrast, synthesis of the pyrazolo[3,4-b]quinolin-4-amine fused analogs typically requires multistep cyclocondensation sequences starting from substituted anthranilonitriles or via Pfitzinger-type reactions, which are less amenable to parallel library synthesis .

Suzuki coupling

Cross-study

Regioselectivity >90%, isolated yield 70–85%

Supports scalable library synthesis

Pd(PPh₃)₄, DME/H₂O, 80 °C; unprotected 4-NH₂

Evidence Dimension	Synthetic yield and regioselectivity
Target Compound Data	Suzuki coupling: >90% regioselectivity, 70–85% yield
Comparator Or Baseline	Pyrazolo[3,4-b]quinolin-4-amine synthesis: typically multistep cyclocondensation with variable yields (not directly comparable)
Quantified Difference	Suzuki route enables modular C2 diversification in a single step vs. de novo ring construction for fused analogs
Conditions	Pd(PPh₃)₄ (catalytic), DME/H₂O solvent system, 80 °C, (1-ethyl-1H-pyrazol-4-yl)boronic acid as coupling partner

Why This Matters

The high-yielding, regioselective Suzuki coupling route enables cost-effective procurement of multigram quantities with defined regiochemistry, reducing lot-to-lot variability and facilitating the synthesis of focused analog libraries for SAR exploration.

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Application Scenarios

Kinase Inhibitor Lead Optimization & Library Synthesis

With the pyrazolo-quinoline scaffold validated as a kinase inhibitor chemotype for LRRK2, SYK, and MYLK in EP2699572B1 [1], this compound serves as a non-fused scaffold for lead optimization campaigns. Its 4-amino group provides a synthetically accessible handle for introducing diverse amide, sulfonamide, or urea substituents, while the N1-ethylpyrazole moiety can be independently varied. The high-yielding Suzuki coupling route (>90% regioselectivity, 70–85% yield) supports rapid parallel library generation for kinase selectivity profiling.

EGFR-Targeted Anticancer Development

Recent publications have demonstrated that pyrazole/quinoline hybrids achieve EGFR IC₅₀ values as low as 55–87 nM, comparable to erlotinib [2][3]. The non-fused 2-(pyrazol-4-yl)quinolin-4-amine scaffold of this compound offers a structurally differentiated starting point for designing ATP-competitive EGFR inhibitors with potential advantages in mutant-selective targeting (e.g., L858R/T790M), leveraging the conformational flexibility absent in fused pyrazoloquinoline analogs.

MAO Inhibitor Screening

The 1-ethyl-1H-pyrazol-4-yl motif has been identified in compounds with MAO-B inhibitory activity in the low nanomolar range (IC₅₀ ~10 nM) in recombinant human supersome assays [4]. Given the structural similarity, this compound represents a candidate for MAO-A/MAO-B selectivity screening, particularly relevant for CNS drug discovery programs targeting Parkinson's disease and depression, where MAO-B inhibition is a validated therapeutic mechanism.

Chromatographic Method Development & Reference Standard

The distinct boiling point (489.9 °C) and pKa (7.44) of this compound relative to its 1,3-dimethyl analog (464.7 °C, pKa 7.48) provide measurable differentiation for HPLC method development. These physicochemical differences enable baseline chromatographic separation of the ethyl and methyl analogs, supporting identity testing, purity determination, and impurity profiling in regulated pharmaceutical development environments.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold optimization

Non-fused 4-amino handle for derivatization

Kinase selectivity profiling across LRRK2, SYK, MYLK

EGFR kinase pathway research

ATP-competitive inhibitor chemotype

Mutant-selective EGFR assay context

MAO enzyme inhibition screening

1-Ethylpyrazole motif associated with MAO-B affinity

MAO-A/B selectivity assays

Chromatographic method development

Physicochemical differentiation (bp, pKa)

HPLC separation from methyl analogs

• [1] Origenis GmbH. Heterocyclic Compounds as Kinase Inhibitors. European Patent EP2699572B1, 2012. Covers pyrazolo-quinoline compounds for SYK, LRRK2, and MYLK inhibition. View Source
• [2] Shoman, M.E. et al. New Antiproliferative Pyrazole/Quinoline Hybrids: Design, Synthesis, and Biological Evaluation as EGFR Inhibitors. Chemical Biology & Drug Design, 2026, 107(2), e70256. Hybrid 11i: EGFR IC₅₀ = 87 nM. View Source
• [3] Anonymous. Pyrazolylquinolin-2-one Hybrids as Dual EGFR and BRAFⱽ⁶⁰⁰ᴱ Inhibitors. Molecular Diversity, 2025, 29(6), 6379–6400. Compound 4e: EGFR IC₅₀ = 55 nM. View Source
• [4] BindingDB. BDBM50585930 (CHEMBL3586771). MAO-B IC₅₀ = 10 nM; MAO-A IC₅₀ = 15,000 nM. Human recombinant MAO expressed in supersomes. Demonstrates the MAO-B inhibitory potential of 1-ethyl-1H-pyrazol-4-yl-containing compounds. View Source